Dimethyl benzo[g]phthalazine-1,4-dicarboxylate

• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol
• IUPAC Name: dimethyl benzo[g]phthalazine-1,4-dicarboxylate
• InChI: InChI=1S/C16H12N2O4/c1-21-15(19)13-11-7-9-5-3-4-6-10(9)8-12(11)14(18-17-13)16(20)22-2/h3-8H,1-2H3
• InChI Key: PNLBMINZAWEGLI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C(C2=CC3=CC=CC=C3C=C21)C(=O)OC
• CAS No.: 112112-52-4

Description

Dimethyl benzo[g]phthalazine-1,4-dicarboxylate is a heterocyclic aromatic compound with the molecular formula C16H12N2O4. It is known for its unique structure, which includes a fused phthalazine ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dimethyl benzo[g]phthalazine-1,4-dicarboxylate typically involves the condensation of appropriate phthalic anhydride derivatives with hydrazine derivatives under controlled conditions. The reaction is often carried out in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the phthalazine ring system .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms, potentially altering its electronic properties.

Substitution: The compound can participate in substitution reactions, where functional groups on the phthalazine ring are replaced with other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phthalazine dicarboxylic acids, while substitution reactions can produce a variety of substituted phthalazine derivatives .

Scientific Research Applications

Dimethyl benzo[g]phthalazine-1,4-dicarboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing into its potential use as a pharmaceutical intermediate.

Industry: It is explored for use in materials science, particularly in the development of novel polymers and advanced materials.